Biological Conjugation
  • Fluorescein hydrazide
    Fluorescein hydrazide
    • Cat. No.:
    • B011621
    • CAS No.:
    • 109653-47-6
    • Molecular Formula:
    • C20H16N2O4
    • Molecular Weight:
    • 348.4 g/mol
    Description
    formed by the reaction of adipic acid dihydrazide and fluorescein isothiocyanate;  structure given in first source
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  • 4-Methyl-2-phenylchromenylium tetrafluoroborate
    4-Methyl-2-phenylchromenylium tetrafluoroborate
    • Cat. No.:
    • B142699
    • CAS No.:
    • 155614-08-7
    • Molecular Formula:
    • C16H13BF4O
    • Molecular Weight:
    • 308.1 g/mol
    Description
    4-Methyl-2-phenylchromenylium tetrafluoroborate is a useful research compound. Its molecular formula is C16H13BF4O and its molecular weight is 308.1 g/mol. The purity is usually 95%.
    The exact mass of the c...
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  • DEAC, SE
    DEAC, SE
    • Cat. No.:
    • B160613
    • CAS No.:
    • 139346-57-9
    • Molecular Formula:
    • C18H18N2O6
    • Molecular Weight:
    • 358.3 g/mol
    Description
    Fluorescent labeling reagent for amine-containing biomolecules. Used in labeling of amino acids prior to resolution by capillary zone electrophoresis.

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  • BDP TMR alkyne
    BDP TMR alkyne
    • Cat. No.:
    • B1192296
    • CAS No.:
    • Molecular Formula:
    • C24H24BF2N3O2
    • Molecular Weight:
    • 435.3 g/mol
    Description
    BDP TMR is a fluorophore for TAMRA channel. Due to high quantum yield, it is much brighter than TAMRA. This alkyne dye can be conjugated with azides by copper-catalyzed Click Chemistry reaction....
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  • Fluorescent Red Mega 485 NHS-ester
    Fluorescent Red Mega 485 NHS-ester
    • Cat. No.:
    • B1443689
    • CAS No.:
    • 890317-36-9
    • Molecular Formula:
    • C29H33N3O9S
    • Molecular Weight:
    • 599.7 g/mol
    Description
    Fluorescent Red Mega 485 NHS-ester and other Mega labels are specifically designed for multicolor techniques. It is characterized by an extremely large stoke's shift between excitation and emission maxima. This ...
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  • 6-FAM SE
    6-FAM SE
    • Cat. No.:
    • B1672044
    • CAS No.:
    • 92557-81-8
    • Molecular Formula:
    • C25H15NO9
    • Molecular Weight:
    • 473.4 g/mol
    Description
    6-carboxyfluorescein succinimidyl ester is an N-hydroxysuccinimide ester derived from 6-carboxyfluorescein. A fluorescent cell staining dye, it is cell permeable and covalently couples, via its succinimidyl grou...
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  • Cyanine5 NHS ester bromide
    Cyanine5 NHS ester bromide
    • Cat. No.:
    • B8019305
    • CAS No.:
    • Molecular Formula:
    • C36H42BrN3O4
    • Molecular Weight:
    • 660.6 g/mol
    Description
    Cyanine5 NHS ester bromide is a useful research compound. Its molecular formula is C36H42BrN3O4 and its molecular weight is 660.6 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Cyanine5 NHS...
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  • NFQ1
    NFQ1
    • Cat. No.:
    • B12397410
    • CAS No.:
    • Molecular Formula:
    • C17H17N5O6S2
    • Molecular Weight:
    • 451.5 g/mol
    Description
    NFQ1 is a useful research compound. Its molecular formula is C17H17N5O6S2 and its molecular weight is 451.5 g/mol. The purity is usually 95%.
    BenchChem offers high-quality NFQ1 suitable for many research ap...
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  • LumiprobeNHS-Cy5
    LumiprobeNHS-Cy5
    • Cat. No.:
    • B13063525
    • CAS No.:
    • Molecular Formula:
    • C36H42ClN3O4
    • Molecular Weight:
    • 616.2 g/mol
    Description
    LumiprobeNHS-Cy5 is a useful research compound. Its molecular formula is C36H42ClN3O4 and its molecular weight is 616.2 g/mol. The purity is usually 95%.
    BenchChem offers high-quality LumiprobeNHS-Cy5 suita...
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  • Cy2-SE (iodine)
    Cy2-SE (iodine)
    • Cat. No.:
    • B15147353
    • CAS No.:
    • Molecular Formula:
    • C29H30IN3O6
    • Molecular Weight:
    • 643.5 g/mol
    Description
    Cy2-SE (iodine) is a useful research compound. Its molecular formula is C29H30IN3O6 and its molecular weight is 643.5 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Cy2-SE (iodine) suitable...
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